Cas no 176433-45-7 (2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde)

• Product Name: 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde
• CAS No: 176433-45-7
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 4704404
• Update Time: 2025-07-18

2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-CHLOROMETHYL-PYRIDINE-3-CARBALDEHYDE
• 3-Pyridinecarboxaldehyde, 2-chloro-5-(chloromethyl)-
• SBB091042
• 2-Chloro-5-chloromethylpyridine-3-carbaldehyde
• 2-chloro-5-(chloromethyl)pyridine-3-carbaldehyde
• 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde

• Inchi： 1S/C7H5Cl2NO/c8-2-5-1-6(4-11)7(9)10-3-5/h1,3-4H,2H2
• InChI Key： PGWZEMYEIXWVBM-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C=O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde

Introduction to 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde (CAS No. 176433-45-7) and Its Emerging Applications in Chemical Biology

2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde, identified by its CAS number 176433-45-7, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorinated pyridine core and aldehyde functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of biological pathways.

The molecular structure of 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde consists of a pyridine ring substituted with two chlorine atoms at the 2- and 5-positions, respectively, and a formyl group at the 3-position. This arrangement imparts reactivity that is highly useful for further functionalization, enabling the construction of complex scaffolds in drug design. The presence of both chloro and aldehyde functionalities allows for diverse chemical transformations, including nucleophilic addition, condensation reactions, and cross-coupling processes, making it a preferred building block in synthetic organic chemistry.

In recent years, the pharmaceutical industry has increasingly recognized the potential of 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde as a key intermediate in medicinal chemistry. Its applications span across multiple therapeutic areas, with particular emphasis on oncology, inflammation, and neurodegenerative diseases. The compound’s ability to serve as a precursor for biologically active molecules has been leveraged in the discovery of novel inhibitors and modulators.

One of the most compelling aspects of 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde is its role in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in synthesizing analogs that interfere with kinases and other signaling proteins critical for tumor growth. The chloromethyl group provides a handle for further derivatization, allowing researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the aldehyde functionality enables condensation reactions with amines to form Schiff bases, which have shown promise as antitumor agents.

Another area where 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde has made significant contributions is in the field of inflammation research. Researchers have utilized this compound to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) by incorporating its pyridine core into molecular frameworks known to exhibit anti-inflammatory activity. The chloro substituents enhance binding affinity to target enzymes, while the aldehyde group facilitates additional modifications to optimize efficacy and reduce side effects.

Recent advancements in neurodegenerative disease research have also highlighted the importance of 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde. Its derivatives have been explored as potential treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The pyridine moiety is particularly relevant here, as it is commonly found in molecules that interact with neurotransmitter receptors and ion channels. By modifying the substituents on the pyridine ring, researchers aim to develop compounds that can modulate neuronal activity and protect against neurotoxicity.

The synthetic versatility of 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde extends beyond its applications in drug discovery. It serves as a valuable tool in chemical biology for studying enzyme mechanisms and protein interactions. For example, its ability to participate in covalent labeling experiments allows researchers to probe protein function by trapping reactive intermediates or modifying specific residues. This approach has been instrumental in unraveling complex biological pathways and identifying new therapeutic targets.

The industrial production of 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde adheres to stringent quality control measures to ensure consistency and purity for research applications. Manufacturers employ advanced synthetic methodologies to achieve high yields while minimizing impurities. These efforts are critical for ensuring that researchers receive materials suitable for sensitive biochemical assays and drug development programs.

Looking ahead, the future prospects for 2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde are promising, with ongoing research uncovering new ways to harness its potential. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, collaborations between academia and industry will likely drive further exploration of this compound’s applications across diverse therapeutic areas.

In conclusion,2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde (CAS No. 176433-45-7) is a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable a wide range of synthetic possibilities, making it an indispensable tool for developing innovative therapeutics. As research continues to evolve,2-Chloro-5-chloromethyl-pyridine-3-carbaldehyde will undoubtedly remain at the forefront of scientific discovery, contributing to advancements that improve human health.